2-Ethylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-ethylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C15H13F3N2OS2/c1-2-22-14-19-11-6-7-23-12(11)13(21)20(14)10-5-3-4-9(8-10)15(16,17)18/h3-5,8H,2,6-7H2,1H3
• InChI Key: SRMDXGLWEKBMCU-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(=O)N1C3=CC=CC(=C3)C(F)(F)F)SCC2
• Molecular Formula: C15H13F3N2OS2
• Molecular Weight: 358.4 g/mol

Description

“2-Ethylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one” is a chemical compound with the molecular formula C15H13F3N2OS2. It has an average mass of 358.402 Da and a monoisotopic mass of 358.042145 Da.

Molecular Structure Analysis

The molecular structure of this compound is derived from its molecular formula, C15H13F3N2OS2. It includes a thieno[3,2-d]pyrimidin-4-one moiety, an ethylsulfanyl group, and a 3-(trifluoromethyl)phenyl group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not detailed in the search results, compounds with similar structures often undergo reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation.

Scientific Research Applications

Antitumor Activity

A study on the synthesis of novel thieno[3,2-d]pyrimidine derivatives, including those related to 2-Ethylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one, demonstrated potent anticancer activities. These compounds were evaluated against human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some synthesized compounds showed comparable activity to doxorubicin, indicating their potential as antitumor agents (Hafez & El-Gazzar, 2017).

Antifolate and Antimicrobial Properties

Derivatives of 2-Ethylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one have been explored as classical and nonclassical antifolates, synthesized as potential inhibitors of dihydrofolate reductase (DHFR), showcasing antitumor potential. Some analogues displayed potent inhibition of DHFR from pathogens, pointing to their utility in treating opportunistic infections in immunocompromised patients (Gangjee et al., 2007). Additionally, novel phenylfuro[3,2-d]pyrimidine glycosides derivatives exhibited expected antimicrobial activity, highlighting the versatility of this chemical scaffold in developing new therapeutic agents (Ghoneim, El-Farargy, & Elkanzi, 2019).

Dual Inhibitory Action on Thymidylate Synthase and Dihydrofolate Reductase

Further research into thieno[2,3-d]pyrimidine analogues, closely related to 2-Ethylsulfanyl-3-[3-(trifluoromethyl)phenyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one, revealed their potential as dual inhibitors of thymidylate synthase and dihydrofolate reductase. These findings underscore the chemical's potential in crafting compounds with dual enzymatic inhibition capability, offering a promising avenue for anticancer drug development (Gangjee, Qiu, Li, & Kisliuk, 2008).